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Compound of Interest

Compound Name: 2-Carboxyethyl acrylate

Cat. No.: B1210496

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-Carboxyethyl
acrylate (2-CEA), a versatile monomer with significant applications in the biomedical and
pharmaceutical fields. This document details the core synthesis pathway, purification
methodologies, and key characterization data to support researchers and professionals in the
development of novel materials and drug delivery systems.

Introduction

2-Carboxyethyl acrylate (CeHsOa4, molar mass: 144.13 g/mol ) is a functional monomer
featuring both a reactive acrylate group and a carboxylic acid moiety.[1] This dual functionality
makes it an invaluable building block for the synthesis of a wide range of polymers with tailored
properties, such as enhanced hydrophilicity, adhesion, and biocompatibility. Its ability to
participate in both vinyl polymerization and reactions involving its carboxylic acid group has led
to its use in the development of hydrogels, drug delivery vehicles, and other advanced
biomaterials.

Synthesis of 2-Carboxyethyl Acrylate

The primary industrial and laboratory-scale synthesis of 2-Carboxyethyl acrylate is achieved
through a Michael addition reaction. This process involves the conjugate addition of acrylic acid
to ethyl acrylate.
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Reaction Principle and Mechanism

The synthesis proceeds via the nucleophilic attack of the carboxylate anion of acrylic acid on
the electron-deficient 3-carbon of the ethyl acrylate double bond. The reaction is typically
catalyzed by a base, which deprotonates the acrylic acid to form the more nucleophilic
carboxylate.

A general representation of the synthesis reaction is as follows:

Experimental Protocol: Synthesis of 2-Carboxyethyl
Acrylate

This protocol describes a representative laboratory-scale synthesis of 2-Carboxyethyl
acrylate.

Materials:

Acrylic acid

Ethyl acrylate

Suitable catalyst (e.g., a tertiary amine like triethylamine, or a phosphine)

Polymerization inhibitor (e.g., hydroquinone or MEHQ)

Anhydrous solvent (optional, e.g., toluene)

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer with heating mantle

Thermometer
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« Inert gas supply (e.g., nitrogen or argon)
Procedure:

o Reaction Setup: Assemble the reaction apparatus under an inert atmosphere to prevent side
reactions and polymerization. The three-necked flask is equipped with a reflux condenser, a
dropping funnel, and a thermometer.

o Charging Reactants: Charge the reaction flask with acrylic acid and a polymerization
inhibitor. If a solvent is used, it should also be added at this stage.

o Catalyst Addition: Add the catalyst to the reaction mixture.

» Addition of Ethyl Acrylate: Slowly add ethyl acrylate to the reaction mixture from the dropping
funnel over a period of 1-2 hours while maintaining a controlled temperature.

e Reaction Conditions: The reaction is typically carried out at a temperature range of 50-80 °C.
The progress of the reaction can be monitored by techniques such as gas chromatography
(GC) or thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The catalyst
may be removed by washing with a suitable aqueous solution. The organic layer is then
separated and dried over an anhydrous drying agent (e.g., magnesium sulfate).

» Solvent Removal: If a solvent was used, it is removed under reduced pressure using a rotary
evaporator.

Yield:

The reported yields for this reaction can be up to 85%, depending on the specific catalyst and
reaction conditions employed.[1]

Synthesis Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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